2-ethoxy-N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)acetamide

• IUPAC Name: 2-ethoxy-N-(furan-2-ylmethyl)-N-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]acetamide
• InChI: InChI=1S/C17H23N3O3/c1-3-22-12-17(21)20(10-13-6-5-9-23-13)11-15-14-7-4-8-16(14)19(2)18-15/h5-6,9H,3-4,7-8,10-12H2,1-2H3
• InChI Key: CCBZWJDKBINALR-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)N(CC1=CC=CO1)CC2=NN(C3=C2CCC3)C
• Molecular Formula: C17H23N3O3
• Molecular Weight: 317.4 g/mol

Description

2-ethoxy-N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H23N3O3 and its molecular weight is 317.389. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Coordination Complexes and Antioxidant Activity

Research into pyrazole-acetamide derivatives, such as those involving coordination complexes with Co(II) and Cu(II), has shown the influence of hydrogen bonding on self-assembly processes. These studies highlight the structural diversity achievable with heterocyclic compounds and their significant antioxidant activities (Chkirate et al., 2019).

Heterocyclic Compound Synthesis and Biological Evaluation

The creation of naphtho[2,1-b]furan derivatives bearing a pyrazole nucleus reveals a methodology for producing heterocyclic compounds with potential biological activities. These compounds, when subjected to various reactions, yield products with promising antibacterial effects against both Gram-positive and negative bacteria and fungi (El-Wahab et al., 2011).

Antimicrobial Activities of Pyrazoline Derivatives

The synthesis and in-vitro antibacterial activity studies of N-substituted 5-(furan-2-yl)-phenyl pyrazolines demonstrate the antimicrobial potential of furan-containing heterocyclic compounds. These studies explore the structure-activity relationships crucial for developing new antimicrobial agents (Rani et al., 2015).

Potential Anticancer Agents

Investigations into 1-methyl-1,4-dihydroindeno[1,2-c]pyrazole analogues as tubulin polymerization inhibitors illustrate the therapeutic potential of heterocyclic compounds in cancer treatment. These studies focus on identifying compounds with low nanomolar potency against various cancer cell lines, highlighting the critical role of heterocyclic chemistry in drug discovery (Liu et al., 2016).